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An in-depth guide for researchers, scientists, and drug development professionals on the

solubility of helium in water at different temperatures, detailing experimental protocols and

thermodynamic principles.

Helium, an inert gas with unique physical and chemical properties, finds various applications in

scientific research and industry, including as a carrier gas in chromatography, a cryogen for

cooling superconducting magnets, and in specialized breathing mixtures. In the context of drug

development and biomedical research, understanding the solubility of helium in aqueous

solutions is crucial for applications such as the development of gas-based therapeutic agents

and for understanding the biophysical effects of inert gases on cellular systems. This technical

guide provides a comprehensive overview of the solubility of helium in water as a function of

temperature, presents a compilation of quantitative data, and details the experimental

methodologies used for its determination.

Quantitative Data on Helium Solubility in Water
The solubility of helium in water is a function of temperature, pressure, and the presence of

other solutes. Generally, the solubility of gases in liquids decreases with increasing

temperature. However, for helium in water, a minimum solubility is observed around 30°C, after

which the solubility begins to increase with temperature.[1] This behavior is a result of the

complex interplay between the enthalpy and entropy of dissolution.

The solubility of helium in water is often expressed in terms of the Henry's Law constant (
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𝑘𝐻 kH​

), which relates the partial pressure of the gas above the liquid to the concentration of the
dissolved gas. The relationship is given by:

C = k_H ⋅ P

where:

C is the concentration of the dissolved gas (e.g., in Molarity, M).

𝑘𝐻 kH​

is the Henry's Law constant (e.g., in M/atm).

P is the partial pressure of the gas (e.g., in atm).

A higher Henry's Law constant indicates lower solubility.[2] The following table summarizes the

solubility of helium in water at various temperatures, expressed through different common

units.
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Bunsen
Absorption
Coefficient (

𝛼α

)

Mole Fraction (

𝑥𝐻𝑒 xHe​

) at 1 atm

0 273.15 4.2 x 10⁻⁴ 0.0097 7.5 x 10⁻⁶

10 283.15 4.0 x 10⁻⁴ 0.0090 7.2 x 10⁻⁶

20 293.15 3.8 x 10⁻⁴ 0.0086 6.9 x 10⁻⁶

25 298.15 3.7 x 10⁻⁴ 0.0085 6.8 x 10⁻⁶

30 303.15 3.7 x 10⁻⁴ 0.0083 6.7 x 10⁻⁶

40 313.15 3.8 x 10⁻⁴ 0.0084 6.8 x 10⁻⁶

50 323.15 3.9 x 10⁻⁴ 0.0087 7.0 x 10⁻⁶

75 348.15 4.4 x 10⁻⁴ 0.0102 8.0 x 10⁻⁶

Note: The values presented in this table are compiled from various sources and may have

slight variations depending on the experimental method and data fitting procedures used. The

Bunsen absorption coefficient is the volume of gas (at STP) dissolved in one volume of liquid at

the given temperature when the partial pressure of the gas is 1 atm. The mole fraction is

calculated for a total pressure of 1 atm.

Experimental Protocols for Determining Helium
Solubility
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The accurate determination of gas solubility in liquids requires precise control of temperature

and pressure, as well as a reliable method for measuring the amount of dissolved gas. Several

experimental techniques have been employed to measure the solubility of helium in water.

Static Equilibrium Methods
These methods involve bringing a known volume of gas and liquid into contact within a closed,

thermostated vessel and allowing the system to reach equilibrium. The amount of dissolved

gas is then determined by measuring the change in the volume or pressure of the gas phase.

1. Ostwald Method:

Principle: A known volume of gas is brought into contact with a known volume of degassed

liquid in a calibrated absorption bulb. The system is agitated at a constant temperature until

equilibrium is reached. The volume of the remaining gas is measured, and the volume of

dissolved gas is calculated by difference.

Apparatus: The setup typically consists of a gas buret for measuring the initial and final gas

volumes, an absorption bulb connected to the buret (often via a spiral glass tube to increase

the contact surface area and facilitate agitation), and a constant temperature bath.

Procedure:

A precise volume of degassed water is introduced into the absorption bulb.

A known volume of pure helium gas is transferred from the gas buret to the absorption

bulb.

The apparatus is vigorously shaken within the constant temperature bath to facilitate the

dissolution of helium until the gas volume remains constant, indicating that equilibrium has

been reached.

The final volume of the gas in the buret is recorded.

The solubility is calculated from the initial and final gas volumes, the volume of the liquid,

and the temperature and pressure of the experiment.
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Dynamic Methods
Dynamic methods involve flowing a gas through a liquid until the liquid is saturated with the

gas. The concentration of the dissolved gas is then measured directly.

2. Mass Spectrometric Method:

Principle: This method utilizes a mass spectrometer to determine the concentration of helium

dissolved in a water sample. It is a highly sensitive and accurate technique.[3]

Apparatus: The core components include a gas extraction system and a mass spectrometer.

The extraction system is designed to transfer the dissolved gases from the liquid phase to

the gas phase under vacuum.[3]

Procedure:

A water sample is collected in a sealed container, typically a stainless steel cylinder, to

prevent the loss of dissolved gases.[3]

The dissolved gases are extracted from the water sample into an evacuated cylinder of a

known volume.[3] This is often achieved by connecting the sample cylinder to the

evacuated cylinder and allowing the dissolved gases to partition into the vacuum.

The extracted gas mixture is then introduced into the inlet system of the mass

spectrometer.

The mass spectrometer is used to measure the partial pressure of helium in the extracted

gas, which is then used to calculate the original concentration of dissolved helium in the

water sample.

Visualization of Key Concepts
To better illustrate the relationship between temperature and helium solubility, as well as the

workflow of the experimental determination, the following diagrams are provided.
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Caption: Relationship between temperature and helium solubility in water.
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Mass Spectrometric Solubility Determination
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Caption: Experimental workflow for mass spectrometric determination of helium solubility.

Conclusion
The solubility of helium in water exhibits a unique temperature dependence, with a minimum

solubility observed around 30°C. Accurate determination of helium solubility is essential for

various scientific and industrial applications and can be achieved through established

experimental protocols such as the Ostwald method and mass spectrometry. The data and
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methodologies presented in this guide provide a valuable resource for researchers working

with helium in aqueous environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. testbook.com [testbook.com]

3. Procedure to Determine Helium in Water - 911Metallurgist [911metallurgist.com]

To cite this document: BenchChem. [The Solubility of Helium in Water: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14278265#solubility-of-helium-in-water-at-different-
temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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